Cas no 15592-36-6 (b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt)

The compound β-D-Glucopyranose, 1-thio-, 1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt is a thioglucoside derivative featuring a sulfonated butanimidate moiety. Its key structural attributes include a thio-linked glucopyranose core, enhancing stability and reactivity, while the methylsulfonyl and sulfooxy groups contribute to its water solubility and potential as a biochemical intermediate. The monopotassium salt form ensures improved handling and storage stability. This compound is particularly valuable in glycosylation studies and enzymatic research due to its modified sugar backbone and sulfonate functionalities, which may facilitate selective conjugation or serve as a substrate analog in metabolic investigations. Its well-defined structure makes it suitable for precision applications in glycochemistry and pharmaceutical development.

b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt structure

15592-36-6 structure

Product Name:b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt

CAS No:15592-36-6

MF:C₁₁H₂₀KNO₁₁S₃

MW:477.56990146637

CID:192981

PubChem ID:23681461

Update Time:2025-07-02

b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt Chemical and Physical Properties

Names and Identifiers

- b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt
- GLUCOCHEIROLIN(RG)
- β-d-Glucopyranose, 1-thio-, 1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt
- 3-(Methylsulfonyl)propylglucosinolate potassium salt
- Glucocheirolin potassium salt
- beta-d-Glucopyranose, 1-thio-, 1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt
- Glucocheirolin, poassium salt
- FS-6788
- beta-d-Glucopyranose,1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate],monopotassiumsalt
- Glucocheirolin
- S4O4DLI36D
- beta-d-Glucopyranose, 1-thio-, 1-(4-(methylsulfonyl)-N-(sulfooxy)butanimidate), monopotassium salt
- potassium;[(E)-[4-methylsulfonyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanylbutylidene]amino] sulfate
- EINECS 239-664-3
- UNII-S4O4DLI36D
- 15592-36-6
- 3-(Methylsufonyl)propyl glucosinolate
- 3-Methylsufonylpropyl glucosinolate
- 4-methylsulfonylbutylglucosinolate
- Inchi： 1S/C11H21NO11S3.K/c1-25(17,18)4-2-3-7(12-23-26(19,20)21)24-11-10(16)9(15)8(14)6(5-13)22-11;/h6,8-11,13-16H,2-5H2,1H3,(H,19,20,21);/q;+1/p-1/b12-7+;/t6-,8-,9+,10-,11+;/m1./s1
- InChI Key： VANCNMMZVVUJJN-YMDACDOVSA-M
- SMILES： [K+].S(/C(/CCCS(C)(=O)=O)=N/OS(=O)(=O)[O-])[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

Exact Mass: 476.98400
Monoisotopic Mass: 439.028
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 26
Rotatable Bond Count: 9
Complexity: 681
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: -2.482
Topological Polar Surface Area: 242A^2

Experimental Properties

PSA: 245.14000
LogP: -0.70380

b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt Security Information

Storage Condition：2-8°C

b-D-Glucopyranose, 1-thio-,1-[4-(methylsulfonyl)-N-(sulfooxy)butanimidate], monopotassium salt Pricemore >>

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PhytoLab	89685-1000mg	Glucocheirolin potassium salt	15592-36-6	≥ 95.0 %	1000mg	€15975	2023-10-25